Cas no 22110-53-8 (1-Isocyanoadamantane)
1-Isocyanoadamantane is a highly functionalized adamantane derivative characterized by its reactive isocyanate group. This compound is valued for its rigid, cage-like structure, which imparts exceptional thermal and chemical stability. The isocyanate moiety enables versatile reactivity, making it a useful intermediate in the synthesis of polyurethanes, adhesives, and other specialty polymers. Its adamantane core contributes to enhanced mechanical properties and resistance to degradation in final materials. 1-Isocyanoadamantane is particularly suitable for high-performance applications requiring robust molecular frameworks. The compound's stability and reactivity balance makes it advantageous for advanced material science and industrial chemistry research. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential irritancy.
1-Isocyanoadamantane structure
Product Name:1-Isocyanoadamantane
CAS No:22110-53-8
MF:C11H15N
MW:161.243502855301
MDL:MFCD02258889
CID:273647
PubChem ID:172089157
Update Time:2025-10-29
1-Isocyanoadamantane Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane,1-isocyano-
- 1-Isocyanoadamantane
- 1-ADAMANTANEISOCYANIDE
- 1-adamantanisocyanide
- 1-adamantanyl isocyanide
- 1-Adamantyl isocyanide
- 1-adamantyl isocyanide(SALTDATA: FREE)
- 1-adamantylisonitrile
- 1-Isocyano-adamantane
- adamantan-1-isonitrile
- adamantyl-1-isocyanide
- TOS-BB-0761
- 1-Adamantylisocyanide
- FCH1686999
- I0824
- AKOS006280972
- 1-Adamantyl isocyanide, 95%
- CHEMBL75611
- SY050645
- AKOS004120310
- EN300-6512545
- DTXSID20176630
- SCHEMBL179739
- AS-48173
- GS-0299
- F19618
- 22110-53-8
- AKOS037644183
- MFCD02258889
-
- MDL： MFCD02258889
- Inchi： 1S/C11H15N/c1-12-11-5-8-2-9(6-11)4-10(3-8)7-11/h8-10H,2-7H2
- InChI Key： RPRJRJNIFAYHRF-UHFFFAOYSA-N
- SMILES： [N+](#[C-])C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 161.12000
- Monoisotopic Mass: 161.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.4
- XLogP3: 2.6
Experimental Properties
- Density: No data available
- Melting Point: 188-193
- Flash Point: No data available
- PSA: 0.00000
- LogP: 2.10520
1-Isocyanoadamantane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302+H312+H332
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： 22-36
-
Hazardous Material Identification：
- Storage Condition：4° CStore…,-4℃Store…Better
1-Isocyanoadamantane Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Isocyanoadamantane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I809140-50mg |
1-Isocyanoadamantane |
22110-53-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I809140-100mg |
1-Isocyanoadamantane |
22110-53-8 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I809140-500mg |
1-Isocyanoadamantane |
22110-53-8 | 500mg |
$ 320.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I862256-250mg |
1-Isocyanoadamantane |
22110-53-8 | ≥97%(GC) | 250mg |
￥782.00 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X62695-1g |
1-Isocyanoadamantane |
22110-53-8 | ≥97%(GC) | 1g |
¥1388.0 | 2023-09-05 | |
| abcr | AB216157-250 mg |
1-Adamantylisocyanide, 95%; . |
22110-53-8 | 95% | 250 mg |
€147.40 | 2023-07-20 | |
| abcr | AB216157-1 g |
1-Adamantylisocyanide, 95%; . |
22110-53-8 | 95% | 1 g |
€278.60 | 2023-07-20 | |
| abcr | AB216157-5 g |
1-Adamantylisocyanide, 95%; . |
22110-53-8 | 95% | 5 g |
€815.00 | 2023-07-20 | |
| Ambeed | A708505-100mg |
1-Isocyanoadamantane |
22110-53-8 | 97% GC | 100mg |
$41.0 | 2024-04-21 | |
| Ambeed | A708505-250mg |
1-Isocyanoadamantane |
22110-53-8 | 97% GC | 250mg |
$63.0 | 2024-04-21 |
1-Isocyanoadamantane Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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